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Compound Name: Desmethyl-YM-298198

Cat. No.: B1250065

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and experimental protocols for the

in vitro characterization of Desmethyl-YM-298198, a derivative of the selective metabotropic

glutamate receptor 1 (mGluR1) antagonist, YM-298198.[1] This document is intended to guide

researchers in designing and executing experiments to investigate the pharmacological

properties and mechanism of action of this compound.

Introduction
Desmethyl-YM-298198 is a chemical analog of YM-298198, a potent and selective non-

competitive antagonist of the metabotropic glutamate receptor subtype 1 (mGluR1).[1] mGluR1

is a G-protein coupled receptor that plays a crucial role in modulating synaptic transmission

and neuronal excitability throughout the central nervous system.[2] Activation of mGluR1 is

coupled to the Gq/11 signaling pathway, leading to the activation of phospholipase C (PLC),

which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-

trisphosphate (IP3) and diacylglycerol (DAG). This signaling cascade ultimately results in the

mobilization of intracellular calcium and the activation of protein kinase C (PKC). Dysregulation
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of mGluR1 signaling has been implicated in various neurological and psychiatric disorders,

making it an important target for drug discovery.

Given that Desmethyl-YM-298198 is a derivative of a known mGluR1 antagonist, it is

hypothesized to exhibit similar pharmacological properties. The following protocols are

provided as a guide for the in vitro evaluation of Desmethyl-YM-298198's activity as an

mGluR1 antagonist.

Quantitative Data Summary
As specific quantitative data for Desmethyl-YM-298198 is not readily available in the public

domain, the following table summarizes the reported in vitro activity of its parent compound,

YM-298198, for reference. Researchers should determine these values experimentally for

Desmethyl-YM-298198.

Parameter Test System Agonist Value (YM-298198)

IC₅₀ Rat cerebellar slices Synaptic activation 24 nM

Note: This data is for the parent compound YM-298198 and should be used as a reference for

designing experiments with Desmethyl-YM-298198.

Signaling Pathway
The canonical signaling pathway for the metabotropic glutamate receptor 1 (mGluR1) is

depicted below. As a derivative of an mGluR1 antagonist, Desmethyl-YM-298198 is expected

to inhibit this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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